[(3S,4R)-4-(4-Chlorophenyl)pyrrolidin-3-yl]-methanol hydrochloride
Overview
Description
“[(3S,4R)-4-(4-Chlorophenyl)pyrrolidin-3-yl]-methanol hydrochloride” is a chemical compound with the molecular formula C₁₁H₁₅Cl₂NO . It has a molecular weight of 248.149 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, attached to a chlorophenyl group and a methanol group . The (3S,4R) notation indicates the specific stereochemistry of the molecule, meaning the spatial arrangement of the atoms.Scientific Research Applications
Methacarn Fixation
A study discusses Methacarn (methanol-Carnoy) fixation, emphasizing methanol's role in preserving the helical proteins in myofibrils and collagen. Methacarn fixation is highlighted for its ability to fix tissues with minimal shrinkage, especially useful in histological studies for embedding in paraffin (Puchtler et al., 1970).
Environmental Impact of Chlorophenols
Research on chlorophenols in municipal solid waste incineration reviews the formation and impact of chlorophenols and their correlation with dioxin precursors. This study could provide insights into environmental considerations relevant to chlorophenyl compounds (Peng et al., 2016).
Degradation of Chlorinated Phenols
The degradation of chlorinated phenols by zero-valent iron and iron-based bimetals reviews efficient methods for dechlorinating toxic industrial chemicals, which may provide insights into handling or mitigating the environmental impact of chlorophenyl derivatives (Gunawardana et al., 2011).
Methanol as a Chemical Marker
A comprehensive review on methanol use as a chemical marker for assessing solid insulation condition in power transformers illustrates the application of methanol in monitoring and diagnostic processes in engineering (Jalbert et al., 2019).
Safety and Hazards
properties
IUPAC Name |
[(3S,4R)-4-(4-chlorophenyl)pyrrolidin-3-yl]methanol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO.ClH/c12-10-3-1-8(2-4-10)11-6-13-5-9(11)7-14;/h1-4,9,11,13-14H,5-7H2;1H/t9-,11-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAQCKMCMVDAXMR-ROLPUNSJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)C2=CC=C(C=C2)Cl)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1)C2=CC=C(C=C2)Cl)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3S,4R)-4-(4-Chlorophenyl)pyrrolidin-3-yl]-methanol hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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